BENGHE Foundational & Exploratory

Check Availability & Pricing

A Comprehensive Technical Guide to the
Physical Properties of Sodium Dithionite

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest

Compound Name: Sodium hydrosulfite, anhydrous

Cat. No.: B106510

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough examination of the core physical properties
of sodium dithionite (Na2S20a4), also known as sodium hydrosulfite. The information is curated
for researchers, scientists, and professionals in drug development who require a precise and
detailed understanding of this powerful reducing agent. This document summarizes key
guantitative data in structured tables, outlines experimental methodologies for property
determination, and visualizes relevant chemical pathways.

Core Physical and Chemical Properties

Sodium dithionite is a versatile chemical compound with distinct physical characteristics. It
typically appears as a white to grayish-white crystalline powder, often with a faint sulfurous
odor.[1][2][3] It is commercially available in both anhydrous and dihydrate forms.[1][3]

Quantitative Physical Properties

The following tables summarize the key quantitative physical properties of both anhydrous and
dihydrated sodium dithionite, providing a comparative overview for easy reference.

Table 1: General Physical Properties of Sodium Dithionite
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Anhydrous Sodium

Dihydrate Sodium

Property L L
Dithionite Dithionite
Molar Mass 174.107 g/mol [1][3] 210.146 g/mol [1][3]
White to grayish crystalline )
Appearance Light-lemon colored flakes[1]
powder[1][3]
Odor Faint sulfurous odor[1][2][3] Faint sulfurous odor
Density 2.38 g/cm3[1][3] 1.58 g/cm3[1][3]
Melting Point Decomposes 52 °C (126 °F; 325 K)[1][3]
Boiling Point Decomposes[1][3] Decomposes

Table 2: Solubility of Sodium Dithionite

Anhydrous Sodium

Dihydrate Sodium

Solvent . e

Dithionite Dithionite
Water 18.2 g/100 mL (20 °C)[1][3] 21.9 g/100 mL (20 °C)[1][3]
Alcohol Slightly soluble[1] Slightly soluble

Table 3: Crystal Structure of Anhydrous Sodium Dithionite

Parameter Value
Crystal System Monoclinic
Space Group P12/c1

Lattice Constants

a=6.404A b=6559A, c=6.586 A

Lattice Angles

o =90° B =119.51° y = 90°

S-S Bond Distance

239 pm([1]

0-S-S-0 Torsional Angle

gauche 56° (in dihydrate)[1]
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Thermal Stability and Decomposition

Sodium dithionite is stable in dry air but is sensitive to heat and moisture.[2] Anhydrous sodium
dithionite undergoes thermal decomposition under different conditions. In the presence of air, it
decomposes above 90 °C to sodium sulfate (Na2S0Oa4) and sulfur dioxide (SO2).[1][3] In the
absence of air, it decomposes rapidly above 150 °C into sodium sulfite (Na2S0Os), sodium
thiosulfate (Na2S203), sulfur dioxide (SO2), and trace amounts of sulfur.[1][3]

Aqueous solutions of sodium dithionite are unstable and deteriorate over time.[1] The
decomposition in aqueous solution is accelerated by increased acidity and temperature.[4]

Decomposition Pathways

The following diagrams illustrate the thermal decomposition pathways of anhydrous sodium
dithionite under different atmospheric conditions.

Caption: Decomposition of anhydrous sodium dithionite in the presence of air.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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